![molecular formula C11H9NO2S B1373056 2-Methyl-6-(thiophen-3-yl)pyridine-3-carboxylic acid CAS No. 1240527-66-5](/img/structure/B1373056.png)
2-Methyl-6-(thiophen-3-yl)pyridine-3-carboxylic acid
Overview
Description
2-Methyl-6-(thiophen-3-yl)pyridine-3-carboxylic acid is a monocarboxylic derivative of pyridine . It is a member of the pyridinecarboxylic acid group, which includes other isomers like Picolinic acid (2-pyridinecarboxylic acid), Nicotinic acid (3-pyridinecarboxylic acid), and Isonicotinic acid (4-pyridinecarboxylic acid) .
Molecular Structure Analysis
The molecular weight of this compound is 219.26 . Its IUPAC name is 2-methyl-6-(3-thienyl)nicotinic acid, and its InChI code is 1S/C11H9NO2S/c1-7-9(11(13)14)2-3-10(12-7)8-4-5-15-6-8/h2-6H,1H3,(H,13,14) .Scientific Research Applications
Antimicrobial and Antifungal Activities
2-Methyl-6-(thiophen-3-yl)pyridine-3-carboxylic acid derivatives have been explored for their potential in antimicrobial and antifungal activities. Research by Patel and Patel (2017) synthesized and evaluated various derivatives for their efficacy against bacterial and fungal strains, contributing to the development of novel antimicrobial agents (Patel & Patel, 2017).
Synthesis of Ligands
The synthesis of pyridyl thienopyridine ligands, which include derivatives of this compound, was detailed in a study by Steen, Nurkkala, and Dunne (2012). These ligands have potential applications in various chemical processes and could be valuable in the development of new materials (Steen, Nurkkala, & Dunne, 2012).
Photophysical Properties and Antitumor Potential
Carvalho et al. (2013) investigated the photophysical properties of 6-(hetero)arylthieno[3,2- b ]pyridine derivatives, which include this compound derivatives. The study highlights their potential as antitumor compounds and their incorporation in lipid membranes, indicating potential applications in drug delivery and cancer therapy (Carvalho et al., 2013).
Crystal Structure Studies
The study of crystal structures of various derivatives of this compound has been conducted to understand their chemical properties and potential applications. Shen et al. (2012) carried out a detailed investigation into the crystal structure and computational study of pyridine derivatives, providing insights into their stability and reactivity (Shen, Huang, Diao, & Lei, 2012).
Applications in Heterocyclic Synthesis
The compound has been used in the synthesis of novel heterocyclic compounds. Osman et al. (1986) explored its application in the synthesis of thiazolo[2,3-a]pyridine derivatives, demonstrating its utility in the creation of diverse chemical structures (Osman, Elgemeie, Nawar, & Elnagdi, 1986).
Extraction Studies
Research on the extraction of pyridine-3-carboxylic acid using various methods can provide insights into efficient separation techniques, which might apply to this compound as well. Kumar and Babu (2009) studied the extraction of pyridine-3-carboxylic acid using different diluents, providing knowledge that could be applicable to related compounds (Kumar & Babu, 2009).
Mechanism of Action
Target of Action
The primary targets of “2-Methyl-6-(thiophen-3-yl)pyridine-3-carboxylic acid” are currently unknown . Thiophene-based analogs have been studied extensively for their potential biological activities . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Mode of Action
Other thiophene derivatives have been shown to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .
Biochemical Pathways
Thiophene derivatives are known to be involved in a variety of biochemical pathways due to their diverse pharmacological properties .
Result of Action
Thiophene derivatives are known to exhibit a variety of pharmacological properties .
Action Environment
Properties
IUPAC Name |
2-methyl-6-thiophen-3-ylpyridine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO2S/c1-7-9(11(13)14)2-3-10(12-7)8-4-5-15-6-8/h2-6H,1H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUCJUGOLMYVBFE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=N1)C2=CSC=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901237718 | |
Record name | 2-Methyl-6-(3-thienyl)-3-pyridinecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901237718 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1240527-66-5 | |
Record name | 2-Methyl-6-(3-thienyl)-3-pyridinecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1240527-66-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Methyl-6-(3-thienyl)-3-pyridinecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901237718 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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